Cas no 2142832-46-8 (trans-2-{2-(Thiophen-2-yl)ethylamino}cyclobutan-1-ol)

• Product Name: trans-2-{2-(Thiophen-2-yl)ethylamino}cyclobutan-1-ol
• CAS No: 2142832-46-8
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5040738
• Update Time: 2025-09-27

trans-2-{2-(Thiophen-2-yl)ethylamino}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-{[2-(thiophen-2-yl)ethyl]amino}cyclobutan-1-ol
• (1R,2R)-2-(2-thiophen-2-ylethylamino)cyclobutan-1-ol
• trans-2-{2-(Thiophen-2-yl)ethylamino}cyclobutan-1-ol

• Inchi： 1S/C10H15NOS/c12-10-4-3-9(10)11-6-5-8-2-1-7-13-8/h1-2,7,9-12H,3-6H2/t9-,10-/m1/s1
• InChI Key： YZKIYHVMZWSZIZ-NXEZZACHSA-N
• SMILES： S1C=CC=C1CCN[C@@H]1CC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 165
• XLogP3: 1.4
• Topological Polar Surface Area: 60.5

Additional information on trans-2-{2-(Thiophen-2-yl)ethylamino}cyclobutan-1-ol

Comprehensive Overview of trans-2-{2-(Thiophen-2-yl)ethylamino}cyclobutan-1-ol (CAS No. 2142832-46-8)

The compound trans-2-{2-(Thiophen-2-yl)ethylamino}cyclobutan-1-ol (CAS No. 2142832-46-8) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinctive combination of a cyclobutane ring and a thiophene moiety makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors. The presence of both amino and hydroxyl functional groups further enhances its versatility in chemical modifications, enabling the development of derivatives with tailored properties.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases like neurodegenerative disorders and metabolic syndromes. trans-2-{2-(Thiophen-2-yl)ethylamino}cyclobutan-1-ol aligns with this trend, as its structure offers opportunities for modulating central nervous system (CNS) activity. For instance, the thiophene ring is known to contribute to lipophilicity, which can improve blood-brain barrier penetration—a critical factor for CNS-targeted drugs. Additionally, the cyclobutane ring introduces conformational rigidity, potentially enhancing binding affinity to specific biological targets.

The synthesis of trans-2-{2-(Thiophen-2-yl)ethylamino}cyclobutan-1-ol involves multi-step organic reactions, often starting from readily available precursors like 2-thiopheneethanol and cyclobutanone. Key steps include reductive amination and stereoselective reduction to achieve the desired trans configuration. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm the compound's purity and structural integrity. These methods are essential for ensuring reproducibility in research and industrial applications.

One of the most frequently searched questions related to this compound is: "What are the potential applications of trans-2-{2-(Thiophen-2-yl)ethylamino}cyclobutan-1-ol in drug development?" Current studies suggest its utility as a pharmacophore in designing inhibitors for enzymes like kinases and G-protein-coupled receptors (GPCRs). Its modular structure allows for the incorporation of additional functional groups, enabling the exploration of structure-activity relationships (SAR). This adaptability is particularly valuable in the era of precision medicine, where tailored therapies are increasingly prioritized.

Another area of interest is the compound's role in catalysis and material science. The thiophene moiety, for example, is a common feature in conductive polymers, raising questions about whether derivatives of trans-2-{2-(Thiophen-2-yl)ethylamino}cyclobutan-1-ol could contribute to advancements in organic electronics. While this application is still exploratory, it highlights the compound's interdisciplinary potential.

From an SEO perspective, terms like "thiophene derivatives in medicine", "cyclobutane-based drugs", and "CAS 2142832-46-8 uses" are highly relevant to this topic. These keywords reflect the growing curiosity among researchers and industry professionals about the compound's practical implications. By addressing these queries, this article aims to provide a comprehensive resource that bridges the gap between academic research and real-world applications.

In conclusion, trans-2-{2-(Thiophen-2-yl)ethylamino}cyclobutan-1-ol (CAS No. 2142832-46-8) represents a fascinating intersection of chemistry and biology. Its structural features, synthetic accessibility, and potential applications make it a subject of ongoing investigation. As the scientific community continues to explore its capabilities, this compound may well emerge as a cornerstone in the development of next-generation therapeutics and functional materials.